Cas no 1262133-64-1 (3’-O-(5’-Deoxy-b-D-ribofuranosyl) Capecitabine)

• Product Name: 3’-O-(5’-Deoxy-b-D-ribofuranosyl) Capecitabine
• CAS No: 1262133-64-1
• MF: C₂₀H₃₀FN₃O₉
• MW: 475.465309619904
• CID: 847197
• PubChem ID: 58434490
• Update Time: 2025-07-18

3’-O-(5’-Deoxy-b-D-ribofuranosyl) Capecitabine Chemical and Physical Properties

Names and Identifiers

• 3'-O-(5'-Deoxy-α-D-ribofuranosyl) Capecitabine
• 3’-O-(5’-Deoxy-β-D-ribofuranosyl) Capecitabine
• 3'-O-(5'-Deoxy-β-D-ribofuranosyl) capecitabine
• Cytidine, 5'-deoxy-3'-O-(5-deoxy-β-D-ribofuranosyl)-5-fluoro-N-[(pentyloxy)carbonyl]-
• 5'-DEOXY-3'-O-(5-DEOXY-.BETA.-D-RIBOFURANOSYL)-5-FLUORO-N-((PENTYLOXY)CARBONYL)CYTIDINE
• UNII-VM12IM6XJA
• VM12IM6XJA
• 3'-O-(5'-Deoxy-Beta-D-ribofuranosyl) Capecitabine
• (1-(5-DEOXY-3-O-(5-DEOXY-.BETA.-D-RIBOFURANOSYL)-.BETA.-D-RIBOFURANOSYL)-5-FLUORO-2-OXO-1,2-DIHYDROPYRIMIDIN-4-YL)-CARBAMIC ACID PENTYL ESTER
• pentyl N-[1-[(2R,3R,4S,5R)-4-[(2S,3R,4S,5R)-3,4-dihydroxy-5-methyloxolan-2-yl]oxy-3-hydroxy-5-methyloxolan-2-yl]-5-fluoro-2-oxopyrimidin-4-yl]carbamate
• 5'-Deoxy-3'-O-(5-deoxy-beta-D-ribofuranosyl)-5-fluoro-N-((pentyloxy)carbonyl)cytidine
• CYTIDINE, 5'-DEOXY-3'-O-(5-DEOXY-.BETA.-D-RIBOFURANOSYL)-5-FLUORO-N-((PENTYLOXY)CARBONYL)-
• Pentyl (1-((2R,3R,4S,5R)-4-(((2S,3R,4S,5R)-3,4-dihydroxy-5-methyltetrahydrofuran-2-yl)oxy)-3-hydroxy-5-methyltetrahydrofuran-2-yl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl)carbamate
• 3'-(5'-Deoxy-Beta-D-ribofuranoyl) Capecitabine
• Cytidine, 5'-deoxy-3'-O-(5-deoxy-beta-D-ribofuranosyl)-5-fluoro-N-((pentyloxy)carbonyl)-
• (1-(5-Deoxy-3-O-(5-deoxy-beta-D-ribofuranosyl)-beta-D-ribofuranosyl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl)-carbamic acid pentyl ester
• SCHEMBL12302038
• Cytidine, 5'-deoxy-3'-O-(5-deoxy-beta-D-ribofuranosyl)-5-fluoro-N-[(pentyloxy)carbonyl]-; 5'-Deoxy-3'-O-(5-deoxy-beta-D-ribofuranosyl)-5-fluoro-N-[(pentyloxy)carbonyl]cytidine; Pentyl [1-[5-Deoxy-3-O-(5-deoxy-beta-D-ribofuranosyl)-beta-D-ribofuranosyl]-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl]carbamate
• 3'-O-(5'-DEOXY-ALPHA-D-RIBOFURANOSYL) CAPECITABINE
• Q27291891
• 1262133-64-1
• 3’-O-(5’-Deoxy-b-D-ribofuranosyl) Capecitabine

• Inchi： 1S/C20H30FN3O9/c1-4-5-6-7-30-20(29)23-16-11(21)8-24(19(28)22-16)17-14(27)15(10(3)31-17)33-18-13(26)12(25)9(2)32-18/h8-10,12-15,17-18,25-27H,4-7H2,1-3H3,(H,22,23,28,29)/t9-,10-,12-,13-,14-,15-,17-,18+/m1/s1
• InChI Key： VTELESLWOUWJLQ-YXUPXXBNSA-N
• SMILES： FC1C(NC(=O)OCCCCC)=NC(N(C=1)[C@H]1[C@@H]([C@@H]([C@@H](C)O1)O[C@H]1[C@@H]([C@@H]([C@@H](C)O1)O)O)O)=O

Computed Properties

• Exact Mass: 475.19700
• Monoisotopic Mass: 475.19660771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 159Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 47-52°C
• PSA: 161.60000
• LogP: 0.32410

3’-O-(5’-Deoxy-b-D-ribofuranosyl) Capecitabine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： 24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides 5'-deoxyribonucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides

Additional information on 3’-O-(5’-Deoxy-b-D-ribofuranosyl) Capecitabine

Research Briefing on 3’-O-(5’-Deoxy-b-D-ribofuranosyl) Capecitabine (CAS: 1262133-64-1)

In recent years, the development of novel prodrugs and modified nucleoside analogs has gained significant attention in the field of chemical biology and pharmaceutical research. Among these, 3’-O-(5’-Deoxy-b-D-ribofuranosyl) Capecitabine (CAS: 1262133-64-1) has emerged as a promising candidate due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and preclinical/clinical performance.

The compound 3’-O-(5’-Deoxy-b-D-ribofuranosyl) Capecitabine is a modified derivative of capecitabine, a well-known oral prodrug of 5-fluorouracil (5-FU) used in the treatment of various cancers. The structural modification at the 3’-O position with a 5’-deoxy-β-D-ribofuranosyl group is hypothesized to enhance its metabolic stability and bioavailability. Recent studies have explored the synthetic pathways for this derivative, with particular emphasis on optimizing yield and purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported a novel enzymatic approach for the synthesis of 3’-O-(5’-Deoxy-b-D-ribofuranosyl) Capecitabine, achieving a yield of over 85% under mild reaction conditions.

From a mechanistic perspective, preliminary in vitro studies have demonstrated that 3’-O-(5’-Deoxy-b-D-ribofuranosyl) Capecitabine exhibits a higher conversion rate to 5-FU in cancer cells compared to the parent compound, capecitabine. This enhanced activation is attributed to the improved uptake and intracellular metabolism facilitated by the 5’-deoxy-β-D-ribofuranosyl moiety. Furthermore, recent research has highlighted its potential to overcome resistance mechanisms observed in certain cancer cell lines, making it a viable option for patients with refractory tumors.

Preclinical evaluations of 3’-O-(5’-Deoxy-b-D-ribofuranosyl) Capecitabine have shown promising results in animal models. A 2024 study conducted by researchers at the National Cancer Institute reported significant tumor growth inhibition in xenograft models of colorectal and breast cancer, with minimal systemic toxicity. These findings have paved the way for early-phase clinical trials, which are currently underway to assess its safety and efficacy in human subjects. The initial results from these trials are expected to be published in late 2024 or early 2025.

In conclusion, 3’-O-(5’-Deoxy-b-D-ribofuranosyl) Capecitabine represents a significant advancement in the field of nucleoside-based anticancer therapeutics. Its enhanced metabolic properties and promising preclinical performance underscore its potential as a next-generation prodrug. Future research should focus on elucidating its long-term safety profile and exploring combination therapies to maximize its clinical utility. As the scientific community awaits further data from ongoing clinical trials, this compound continues to generate considerable interest among researchers and clinicians alike.